Cas no 851168-98-4 (WAY-647766)

• Product Name: WAY-647766
• CAS No: 851168-98-4
• MF: C₁₆H₁₂N₆S
• MW: 320.371680259705
• CID: 5584237
• PubChem ID: 2566978
• Update Time: 2026-03-11

WAY-647766 Chemical and Physical Properties

Names and Identifiers

• 851168-98-4
• HMS1753L06
• AKOS034156006
• HY-153747
• CS-0836000
• A-IN-4
• Casein kinase 1
• SCHEMBL18292118
• CCG-335392
• Z31243574
• 4-((1-Methyl-1H-tetrazol-5-yl)thio)-2-phenylquinazoline
• WAY-647766
• CHEMBL4563393
• 4-[(1-methyl-1,2,3,4-tetrazol-5-yl)sulfanyl]-2-phenylquinazoline
• G70691

• Inchi： 1S/C16H12N6S/c1-22-16(19-20-21-22)23-15-12-9-5-6-10-13(12)17-14(18-15)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： YHKDIBFNRGORNO-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)C1=C2C=CC=CC2=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 320.08441558g/mol
• Monoisotopic Mass: 320.08441558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.7Ų

Additional information on WAY-647766

Chemical Profile of CAS No. 851168-98-4 and WAY-647766

The compound identified by CAS No. 851168-98-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, along with its derivative WAY-647766, represents a cutting-edge approach to modulating biological pathways, particularly in the context of therapeutic intervention. The molecular structure and pharmacological properties of these compounds have been extensively studied to explore their potential applications in treating various medical conditions.

In recent years, the investigation into WAY-647766 has been driven by its unique mechanism of action, which involves precise targeting of cellular signaling pathways. This compound has shown promise in preclinical studies as a modulator of kinases and other enzymes critical to disease progression. The chemical framework of CAS No. 851168-98-4 provides a foundation for understanding how these molecules interact with biological targets, leading to potential therapeutic benefits.

One of the most compelling aspects of this research is the integration of computational chemistry and high-throughput screening to identify novel analogs. The structural modifications made to CAS No. 851168-98-4 to yield WAY-647766 have been meticulously designed to enhance binding affinity and selectivity. These advancements align with the broader trend in drug discovery, where precision and efficiency are paramount.

Recent publications highlight the role of WAY-647766 in inhibiting specific enzymatic activities that are aberrant in certain diseases. For instance, studies have demonstrated its efficacy in reducing inflammation by modulating cytokine production pathways. This suggests that WAY-647766 could be a valuable candidate for further clinical development, particularly in conditions where inflammatory responses play a significant role.

The synthesis and characterization of CAS No. 851168-98-4 have also contributed to the development of new synthetic methodologies that can be applied to other drug candidates. These methods leverage advanced techniques such as solid-phase synthesis and flow chemistry, which improve yield and purity while reducing environmental impact. Such innovations are essential for sustainable pharmaceutical manufacturing.

Moreover, the pharmacokinetic profile of WAY-647766 has been a focus of investigation, with studies aimed at optimizing its absorption, distribution, metabolism, and excretion (ADME) properties. By refining these parameters, researchers hope to enhance the compound's bioavailability and therapeutic window, making it more effective in real-world applications.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and clinicians. The insights gained from studying CAS No. 851168-98-4 and its derivatives like WAY-647766 contribute to a deeper understanding of disease mechanisms and open up new avenues for treatment strategies.

In conclusion, the compounds represented by CAS No. 851168-98-4 and WAY-647766 exemplify the cutting-edge progress in pharmaceutical chemistry. Their development reflects a commitment to innovation and precision medicine, where tailored therapeutics address specific biological targets with minimal side effects. As research continues to evolve, these compounds hold significant promise for advancing therapeutic options across multiple medical disciplines.